Cas no 862249-70-5 (Quinoline, 2-bromo-7-methoxy-)

Quinoline, 2-bromo-7-methoxy- structure
Quinoline, 2-bromo-7-methoxy- structure
Product Name:Quinoline, 2-bromo-7-methoxy-
CAS No:862249-70-5
MF:C10H8BrNO
MW:238.08062171936
CID:1845045
PubChem ID:83842640
Update Time:2025-04-21

Quinoline, 2-bromo-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-bromo-7-methoxy-
    • CS-0343590
    • SCHEMBL3386058
    • 862249-70-5
    • 2-Bromo-7-methoxyquinoline
    • Inchi: 1S/C10H8BrNO/c1-13-8-4-2-7-3-5-10(11)12-9(7)6-8/h2-6H,1H3
    • InChI Key: ZBUDLXYFHFYUHN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=CC(=CC2=N1)OC

Computed Properties

  • Exact Mass: 236.97893g/mol
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 22.1Ų
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